Cas no 101310-92-3 (Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI))
101310-92-3 structure
Product Name:Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI)
CAS No:101310-92-3
MF:C30H46O8
MW:534.681450366974
CID:161607
PubChem ID:58249
Update Time:2025-04-19
Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI)
- 3-[(3S,5R,10S,13R,14S,16S,17R)-14,16-dihydroxy-3-[(2R,5R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-fur
- DTXSID20906050
- 101310-92-3
- 3-[(2,6-Dideoxy-3-O-methylhexopyranosyl)oxy]-14,16-dihydroxycard-20(22)-enolide
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- Inchi: 1S/C30H46O8/c1-16-27(33)23(35-4)13-25(37-16)38-19-7-9-28(2)18(12-19)5-6-21-20(28)8-10-29(3)26(17-11-24(32)36-15-17)22(31)14-30(21,29)34/h11,16,18-23,25-27,31,33-34H,5-10,12-15H2,1-4H3/t16?,18-,19+,20?,21?,22+,23?,25+,26+,27-,28+,29-,30+/m1/s1
- InChI Key: ROKXRURUBUVHBD-FBDSKMPQSA-N
- SMILES: O[C@]12C[C@@H]([C@H](C3=CC(=O)OC3)[C@@]1(C)CCC1[C@@]3(C)CC[C@@H](C[C@H]3CCC21)O[C@H]1CC([C@@H](C(C)O1)O)OC)O
Computed Properties
- Exact Mass: 534.319268g/mol
- Monoisotopic Mass: 534.319268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 4
- Complexity: 968
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 534.7g/mol
- XLogP3: 2.3
- Topological Polar Surface Area: 115Ų
Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-D-ribo-hexopyranosyl)oxy]-14,16-dihydroxy-, (3b,5b,16b)- (9CI) Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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